molecular formula C14H12N2O B8681195 2-p-Tolylbenzo[d]oxazol-4-amine

2-p-Tolylbenzo[d]oxazol-4-amine

Cat. No.: B8681195
M. Wt: 224.26 g/mol
InChI Key: XSLFTOYHMOQJJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-p-Tolylbenzo[d]oxazol-4-amine is a useful research compound. Its molecular formula is C14H12N2O and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12N2O

Molecular Weight

224.26 g/mol

IUPAC Name

2-(4-methylphenyl)-1,3-benzoxazol-4-amine

InChI

InChI=1S/C14H12N2O/c1-9-5-7-10(8-6-9)14-16-13-11(15)3-2-4-12(13)17-14/h2-8H,15H2,1H3

InChI Key

XSLFTOYHMOQJJZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC3=C(C=CC=C3O2)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Cc1ccc(-c2nc3c([N+](=O)[O-])cccc3o2)cc1
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Synthesis routes and methods II

Procedure details

To 4-nitro-2-p-tolylbenzo[d]oxazole (330 mg, 1.30 mmol) in ethanol (20 mL) was added tin (II) chloride (1.23 g, 6.5 mmol). The suspension was stirred at 70° C. for 16 h. After cooling, the solution was poured into ice/water and neutralize with saturated aqueous NaHCO3. The aqueous layer was then extracted twice with ethyl acetate (500 mL). The combined organic layers were dried over anhydrous MgSO4 and evaporated to afford 188 mg (65%) of the title compound (LCMS RT=6.76 min, MH+ 225.1)
Name
4-nitro-2-p-tolylbenzo[d]oxazole
Quantity
330 mg
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reactant
Reaction Step One
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1.23 g
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reactant
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20 mL
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solvent
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ice water
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Yield
65%

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